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Compound of Interest

Compound Name: Bromocresol Purple

Cat. No.: B057273

An in-depth exploration of the sulfonephthalein indicator, Bromocresol Purple, for
researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Bromocresol Purple (BCP), a vital
pH indicator in various scientific disciplines. From its historical discovery to its detailed chemical
properties and practical applications, this document serves as a core resource for laboratory
professionals.

Discovery and History

The development of Bromocresol Purple is intrinsically linked to the establishment of the pH
scale and the synthesis of new classes of chemical indicators. While the precise date of its first
synthesis is not widely documented, its creation follows the pioneering work on
sulfonephthalein dyes in the early 20th century. The conceptual framework for pH as a
measure of acidity was introduced by Danish chemist Sgren Peder Lauritz Sgrensen in 1909
while working at the Carlsberg Laboratory.[1][2][3][4][5] This innovation spurred the
development of synthetic indicators with distinct color transitions at specific pH ranges, leading
to the synthesis of compounds like Bromocresol Purple.

Bromocresol Purple, chemically known as 5',5"-dibromo-o-cresolsulfophthalein, belongs to
the triphenylmethane family of dyes. These synthetic indicators provided a more reliable and
reproducible alternative to the natural indicators that had been used for centuries.
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Chemical and Physical Properties

Bromocresol Purple is a hydrophilic dye characterized by its distinct color change from yellow

in acidic solutions to violet in alkaline solutions. This transition occurs over a pH range of 5.2 to

6.8, with a pKa value of 6.3.

Suantitative Data €

Property

Value

Reference

IUPAC Name

2-[(E)-(3-bromo-4-hydroxy-5-
methylphenyl)-(3-bromo-5-
methyl-4-oxocyclohexa-2,5-
dien-1-
ylidene)methyllbenzenesulfona

te

Synonyms

5'.5"-Dibromo-o-

cresolsulfonephthalein, BCP

Molecular Formula C21H16Br205Ss
Molecular Weight 540.2 g/mol
pKa 6.3

pH Transition Range

5.2 (Yellow) - 6.8
(Violet/Purple)

Appearance

Pinkish-brown or yellow

crystalline powder

Mechanism of Color Change

The vibrant color change of Bromocresol Purple is a result of a pH-dependent structural

rearrangement. In acidic conditions (below pH 5.2), the indicator exists in a cyclic sulfonate

ester form, known as a sultone, which imparts a yellow color to the solution. As the pH

increases and the solution becomes more alkaline (above pH 6.8), the sultone ring opens to

form a delocalized sulfonate structure, resulting in the characteristic violet or purple color.

Caption: pH-induced equilibrium of Bromocresol Purple.
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Experimental Protocols
Synthesis of Water-Soluble Bromocresol Purple

This protocol is adapted from a patented method for the preparation of water-soluble
Bromocresol Purple.

Materials:

¢ 0-Cresolsulfonphthalein (Cresol Red)

e Bromine

e Glacial Acetic Acid

e Sodium Hydroxide Solution

Procedure:

» Dissolve o-cresolsulfonphthalein in glacial acetic acid.

o While stirring, add a solution of bromine dissolved in glacial acetic acid. The weight ratio of o-
cresolsulfonphthalein to bromine should be between 3:1 and 5:1.

o Heat the mixture to reflux for 4 to 4.5 hours, allowing hydrogen bromide gas to evolve.
e Cool the reaction mixture to induce crystallization.

« Filter the crystals and wash them with water until the filtrate is neutral and free of bromine
color. The product should appear yellow.

e Dry the yellow crystals at 60-80°C.

o To obtain the water-soluble sodium salt, add the dried product to a prepared sodium
hydroxide solution and stir for 1 hour, keeping the temperature below 50°C.

« Filter the resulting purple solution and condense the filtrate to obtain purple crystals with a
metallic luster.
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Caption: Experimental workflow for BCP synthesis.

Preparation of a 0.04% Bromocresol Purple Indicator
Solution

This is a common protocol for preparing a working solution of the indicator.

Materials:

Bromocresol Purple powder

0.05N Sodium Hydroxide (NaOH) solution

95% Ethanol

Distilled Water

100 ml Volumetric Flask

Procedure:

Accurately weigh 40 mg of Bromocresol Purple powder.

Transfer the powder to a 100 ml volumetric flask.

Add 1.48 ml of 0.05N NaOH solution and 10.00 ml of 95% ethanol to the flask.

Gently warm the flask to aid in the dissolution of the powder.
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e Once the solid is completely dissolved, dilute the solution to the 100 ml mark with distilled
water.

Applications in Research and Development

Bromocresol Purple's distinct and sharp color transition makes it a versatile indicator in
numerous scientific applications.

e pH Indicator: Its primary use is as an acid-base indicator in titrations and for the preparation
of buffer solutions.

» Medical Diagnostics: It is utilized in medical laboratories for the measurement of serum
albumin. The Bromocresol Purple method can offer advantages over older techniques that
use Bromocresol Green.

» Microbiology: In microbiological assays, it serves to differentiate bacterial species based on
their metabolic activity, which can alter the pH of the growth medium. It is also used for
staining dead cells based on their acidity and for the isolation of lactic acid bacteria.

+ Photographic Processing: It can be added to acid stop baths to visually indicate when the
bath has been neutralized and requires replacement.

Bromocresol Purple

pH Indicator Serum Albumin Measurement Photographic Stop Bath

Microbiological Assays

Click to download full resolution via product page

Caption: Key application areas of Bromocresol Purple.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bromocresol Purple: A Technical Guide to its Discovery,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057273#discovery-and-history-of-bromocresol-
purple-indicator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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